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Compound of Interest

Compound Name: SRS16-86

Cat. No.: B15582018 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and use of SRS16-86, a

potent third-generation ferrostatin, for in vitro cell culture experiments. SRS16-86 is a valuable

tool for investigating the mechanisms of ferroptosis, an iron-dependent form of regulated cell

death implicated in various pathological conditions.

Introduction to SRS16-86
SRS16-86 is a potent and stable inhibitor of ferroptosis.[1] Ferroptosis is a form of regulated

cell death characterized by the iron-dependent accumulation of lipid peroxides. SRS16-86
exerts its protective effects by inhibiting lipid peroxidation and upregulating key anti-ferroptotic

factors, including Glutathione Peroxidase 4 (GPX4), glutathione (GSH), and the

cystine/glutamate antiporter system Xc- (of which xCT is a subunit).[2][3][4][5][6] By modulating

the xCT-GSH-GPX4 axis, SRS16-86 helps maintain cellular redox homeostasis and prevents

the catastrophic lipid damage that defines ferroptosis.[2][3]

Quantitative Data Summary
The following table summarizes the key quantitative information for SRS16-86.
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Property Value Source(s)

Molecular Weight 432.56 g/mol [1]

Solubility in DMSO 2 mg/mL (4.62 mM) [1]

Solubility in Ethanol 2 mg/mL [1]

Solubility in Water Insoluble [1]

In Vitro Working Conc. ~1 µM [1]

Storage (Powder) 3 years at -20°C [1]

Storage (Stock Solution)
1 year at -80°C or 1 month at

-20°C in solvent
[1]

Experimental Protocols
Preparation of SRS16-86 Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of SRS16-86 in dimethyl

sulfoxide (DMSO).

Materials:

SRS16-86 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:

Pre-warm Reagents: Allow the SRS16-86 powder and DMSO to equilibrate to room

temperature before opening to prevent condensation. It is crucial to use fresh, anhydrous

DMSO as moisture can reduce the solubility of SRS16-86.[1]
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Weigh SRS16-86: Accurately weigh out the desired amount of SRS16-86 powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 4.326 mg of SRS16-86
(Molecular Weight = 432.56).

Dissolution: Add the weighed SRS16-86 powder to a sterile microcentrifuge tube. Add the

appropriate volume of DMSO to achieve the desired concentration. For a 10 mM stock, if you

weighed 4.326 mg, you would add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the SRS16-86 powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[1]

Note on Solvent Choice: While ethanol is also a viable solvent, DMSO is more commonly used

for cell culture assays.[1][7] When using any solvent, it is critical to include a vehicle control

(DMSO alone at the same final concentration) in your experiments, as solvents can have

effects on cells.[7]

General Protocol for In Vitro Cell Treatment
This protocol provides a general workflow for treating adherent cells with SRS16-86 to inhibit

ferroptosis induced by compounds like erastin.

Materials:

Cultured adherent cells (e.g., HT-1080)

Complete cell culture medium

SRS16-86 stock solution (10 mM)

Ferroptosis inducer (e.g., erastin)

Multi-well cell culture plates

Phosphate-buffered saline (PBS)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.selleckchem.com/products/srs16-86.html
https://www.selleckchem.com/products/srs16-86.html
https://www.selleckchem.com/products/srs16-86.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.benchchem.com/product/b15582018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the

exponential growth phase and have not reached confluency at the end of the experiment. An

optimal seeding density for HT-1080 cells is around 6,000 cells/cm².[8] Allow the cells to

adhere and grow overnight in a 37°C, 5% CO₂ incubator.

Preparation of Working Solutions: On the day of the experiment, thaw the SRS16-86 stock

solution and the ferroptosis inducer stock solution. Prepare serial dilutions of the compounds

in complete cell culture medium to achieve the desired final concentrations. For example, to

achieve a final concentration of 1 µM SRS16-86 from a 10 mM stock, you can perform a

1:10,000 dilution.

Cell Treatment:

For experiments investigating the protective effect of SRS16-86, it is common to pre-treat

the cells with SRS16-86 for a period (e.g., 1-2 hours) before adding the ferroptosis

inducer.

Remove the old medium from the wells and replace it with the medium containing the

desired concentrations of SRS16-86 and/or the ferroptosis inducer.

Include appropriate controls:

Untreated cells (medium only)

Vehicle control (medium with the same final concentration of DMSO as the highest

concentration of SRS16-86 used)

Ferroptosis inducer only

SRS16-86 only

Incubation: Return the plate to the incubator and incubate for the desired treatment duration

(e.g., 24-48 hours).
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Downstream Analysis: Following incubation, the cells can be analyzed using various assays,

such as:

Cell Viability/Death Assays: (e.g., CellTiter-Glo®, SYTOX Green staining) to quantify the

extent of cell death.[9]

Lipid Peroxidation Assays: Using probes like C11-BODIPY(581/591) to measure lipid

reactive oxygen species.

Western Blotting: To analyze the expression levels of key proteins in the ferroptosis

pathway, such as GPX4 and xCT.[2]
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Click to download full resolution via product page

Caption: Mechanism of SRS16-86 in preventing ferroptosis.

Experimental Workflow for Stock Preparation and Cell
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Caption: Workflow for SRS16-86 stock preparation and cell treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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